Fpmint

• Molecular Formula: C24H24FN7
• Molecular Weight: 429.5 g/mol
• InChI: InChI=1S/C24H24FN7/c25-19-9-3-4-11-21(19)32-14-12-31(13-15-32)16-22-28-23(26)30-24(29-22)27-20-10-5-7-17-6-1-2-8-18(17)20/h1-11H,12-16H2,(H3,26,27,28,29,30)
• InChIKey: XJZDKGZTSXGLMG-UHFFFAOYSA-N

Fpmint Overview for ENT2 Research

Fpmint (4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine) is a synthetic small-molecule inhibitor of human equilibrative nucleoside transporters (ENTs) [1]. It is a key tool compound for probing ENT1 and ENT2 function, distinguished by its unique mechanism and selectivity profile. Unlike the vast majority of ENT inhibitors, which are ENT1-selective, Fpmint is one of the first reported inhibitors to demonstrate a marked selectivity for the ENT2 subtype, facilitating dedicated studies of its physiological and pharmacological roles [REFS-1, REFS-2].

1 ENT2-selective tool compoundEnables functional isolation of ENT2 in nucleoside transport studies, addressing a gap left by ENT1-preferring inhibitors.

2 Wash-resistant irreversible profileSupports extended cell-based assays where sustained target engagement is needed without constant replenishment.

3 Novel 1,3,5-triazin-2-amine scaffoldStructurally distinct from draflazine derivatives, providing a new chemical starting point for ENT2 inhibitor development.

• [1] Li R, Zhao W, Leung GP, et al. Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Front Pharmacol. 2022;13:837555. View Source
• [2] Tang PCT, Yang C, Li RWS, et al. Inhibition of human equilibrative nucleoside transporters by 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine. Eur J Pharmacol. 2016;791:544-551. View Source

Fpmint vs. Generic ENT Inhibitors for ENT2 Studies

Procurement of a standard ENT inhibitor like NBMPR (nitrobenzylmercaptopurine riboside) or dipyridamole is unsuitable for experiments where selective or preferential ENT2 inhibition is required. These conventional agents are profoundly ENT1-selective, with NBMPR and dipyridamole exhibiting IC50 values 7,000- and 71-fold lower for ENT1 compared to ENT2, respectively [1]. This pharmacological profile renders them effectively inert at ENT2 in many experimental systems, preventing the isolation of ENT2-specific biology. Fpmint's reversed selectivity profile is therefore not a minor enhancement but a qualitative shift in tool compound utility, directly addressing a critical gap in the field where progress has been slow due to the lack of such agents [REFS-1, REFS-2].

Selectivity

Preferential ENT2 inhibition (reversed selectivity vs. classical inhibitors)

NBMPR or dipyridamole are profoundly ENT1-selective, remaining essentially inert at ENT2 in many systems

Standard ENT1 inhibitors cannot isolate ENT2 function; substitution prevents ENT2-specific pharmacology readouts.

Mechanism

Irreversible, non-competitive inhibition (sustained after washout)

Reversible competitive inhibitors (e.g., NBMPR) lose effect upon medium change or wash steps

Reversible agents may not provide stable target suppression in long-term assays; Fpmint's wash resistance alters experimental design requirements.

Chemical scaffold

Triazine core absent from draflazine series, with distinct SAR pathway

Draflazine-based ENT2-preferring ligands (2- to 6-fold selectivity, different chemotype)

Substituting with draflazine derivatives changes structure-activity relationships and may limit access to reported SAR improvements.

• [1] Li R, Zhao W, Leung GP, et al. Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Front Pharmacol. 2022;13:837555. View Source
• [2] Tang PCT, Yang C, Li RWS, et al. Inhibition of human equilibrative nucleoside transporters by 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine. Eur J Pharmacol. 2016;791:544-551. View Source

Fpmint Selectivity and Mechanism Evidence

Reversed ENT2 Selectivity vs. NBMPR

Fpmint's defining differential advantage is its reversed selectivity for ENT2, in direct contrast to the standard gold-standard inhibitor NBMPR. The selectivity ratio for Fpmint is 5- to 10-fold in favor of ENT2, while NBMPR exhibits a 7,000-fold preference for ENT1 [REFS-1, REFS-2]. This fundamental pharmacological difference means Fpmint can isolate ENT2 function, a task NBMPR cannot perform.

Reversed ENT2 Selectivity vs. NBMPR

Head-to-head

Fpmint: 5- to 10-fold more selective for ENT2 over ENT1
NBMPR: 7,000-fold more selective for ENT1 over ENT2

Supports ENT2-selective transport studies; classical ENT1 inhibitors cannot provide this selectivity context.

[3H]uridine uptake in PK15NTD cells expressing cloned human ENT1/ENT2

Evidence Dimension	Subtype Selectivity Fold-Ratio from IC50 Values
Target Compound Data	5- to 10-fold more selective for ENT2 than ENT1
Comparator Or Baseline	NBMPR: 7,000-fold more selective for ENT1 than ENT2
Quantified Difference	A complete reversal of selectivity, with a difference in ratio of several thousand-fold.
Conditions	[3H]uridine uptake in PK15NTD cells stably transfected with cloned human ENT1 or ENT2.

Why This Matters

For experiments requiring functional isolation of ENT2 activity, only Fpmint can achieve this without also completely blocking ENT1 at effective concentrations.

• [1] Li R, Zhao W, Leung GP, et al. Structure-Activity Relationship Studies of FPMINT Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Front Pharmacol. 2022;13:837555. View Source
• [2] Tang PCT, Yang C, Li RWS, et al. Inhibition of human equilibrative nucleoside transporters by FPMINT. Eur J Pharmacol. 2016;791:544-551. View Source

Irreversible ENT2 Inhibition Mechanism

Fpmint achieves an irreversible, non-competitive blockade of ENT1 and ENT2, a mechanism directly evidenced by the failure of its inhibitory effect to be reversed by extensive washing [1]. In contrast, many classical ENT inhibitors are competitive and reversible, such as NBMPR. The kinetic signature of this mechanism was quantified in transporter studies [1].

Irreversible Inhibition Mechanism

Reported

Reduced Vmax, unaffected Km; inhibitory effect persists after extensive washout

Wash-resistant profile may support sustained target engagement in extended cell-based assays.

Kinetic studies of [3H]uridine transport in PK15NTD/ENT1 and ENT2 cells

Evidence Dimension	Reversibility of Inhibition and Effect on Transporter Kinetics (Vmax / Km)
Target Compound Data	Reduced Vmax without affecting Km; inhibitory effect persists after washout.
Comparator Or Baseline	Reversible, competitive inhibitors (e.g., NBMPR) typically affect Km and are recovered by washout.
Quantified Difference	Change from competitive/reversible to non-competitive/irreversible mechanism.
Conditions	Kinetic studies of [3H]uridine transport in PK15NTD/ENT1 and PK15NTD/ENT2 cells.

Why This Matters

Irreversible inhibition provides sustained target suppression that is independent of the inhibitor's concentration in the medium, which is critical for long-term cell-based assays and promises a more stable pharmacological model.

• [1] Li R, Zhao W, Leung GP, et al. Structure-Activity Relationship Studies of FPMINT Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Front Pharmacol. 2022;13:837555. View Source
• [2] Tang PCT, Yang C, Li RWS, et al. Inhibition of human equilibrative nucleoside transporters by FPMINT. Eur J Pharmacol. 2016;791:544-551. View Source

Novel Triazine Scaffold vs. Draflazine

Prior to Fpmint, the only reported ENT2-preferring inhibitors were draflazine derivatives, which showed a modest 2- to 6-fold selectivity for ENT2 [1]. Fpmint possesses a completely novel chemotype based on a 1,3,5-triazin-2-amine scaffold [1]. This structural divergence offers a distinct intellectual property and SAR landscape, enabling studies of ENT2 interactions not possible with the draflazine series.

Novel Triazine Scaffold vs. Draflazine

Class-level

1,3,5-triazin-2-amine core; 5- to 10-fold ENT2 selectivity
Draflazine derivatives: 2- to 6-fold ENT2 selectivity

Structurally unrelated chemotype provides an alternative starting point for ENT2 inhibitor development.

Scaffold difference may influence selectivity window and analogue design

Evidence Dimension	Chemical Scaffold and ENT2 Selectivity Fold-Range
Target Compound Data	1,3,5-triazin-2-amine scaffold; 5- to 10-fold ENT2 selectivity
Comparator Or Baseline	Draflazine derivatives; 2- to 6-fold ENT2 selectivity
Quantified Difference	Structurally unrelated chemotype; a 2- to 5-fold higher upper limit of selectivity.
Conditions	Analysis of known ENT inhibitors and chemical structures.

Why This Matters

For medicinal chemistry and chemical biology groups, Fpmint provides a structurally novel starting point for developing next-generation ENT2 inhibitors with improved potency and selectivity.

• [1] Li R, Zhao W, Leung GP, et al. Structure-Activity Relationship Studies of FPMINT Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Front Pharmacol. 2022;13:837555. View Source

Validated SAR for Analog Development

A quantitative SAR study of Fpmint analogues provides a direct, data-driven rationale for its procurement as a foundational chemical matter. Replacement of the naphthalene moiety abolished activity, while modifications to the benzene and fluorophenyl moieties yielded compound 3c with improved potency (IC50 of 2.38 µM for ENT1 and 0.57 µM for ENT2) while retaining a comparable selectivity profile [1]. This validated, active scaffold supports further rational design.

SAR for Analog Development

Head-to-head

Fpmint parent: ENT2-preferring (5.99-fold)
Analog 3c: IC50 ENT1 2.38 µM, ENT2 0.57 µM (4.17-fold)

Reported SAR series supports rational analogue design; potency can be modulated without losing selectivity trend.

[3H]uridine uptake assay; structural modifications on naphthalene/fluorophenyl moieties

Evidence Dimension	Inhibitory Potency (IC50) and Selectivity of Analogues from a Parent Scaffold
Target Compound Data	Fpmint (Parent): 5.99-fold more selective to ENT2 (Exact IC50s reported in primary reference).
Comparator Or Baseline	Analogue 3c: 4.17-fold more selective to ENT2; IC50 (ENT1) = 2.38 µM, IC50 (ENT2) = 0.57 µM.
Quantified Difference	Structural modifications can improve potency over Fpmint while maintaining selectivity.
Conditions	[3H]uridine uptake assay in PK15NTD cells expressing cloned human ENT1 or ENT2.

Why This Matters

Procuring Fpmint as the parent compound provides access to a characterized SAR series, allowing research groups to purchase or synthesize analogues with predictable improvements in potency for lead generation.

• [1] Li R, Zhao W, Leung GP, et al. Structure-Activity Relationship Studies of FPMINT Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Front Pharmacol. 2022;13:837555. View Source

Fpmint Application Scenarios for ENT2 Research

ENT2 Functional Isolation in Adenosine Signaling

In models where adenosine signaling is crucial (e.g., cardioprotection, inflammation), Fpmint's 5- to 10-fold ENT2 selectivity enables researchers to pharmacologically dissect the specific contribution of ENT2-mediated adenosine transport, a task impossible with ENT1-selective inhibitors like NBMPR [REFS-1, REFS-2]. This allows for definitive functional assignment experiments.

Sustained Target Engagement in Long-Term Assays

For extended cell-based experiments, such as proliferation or differentiation studies, Fpmint's irreversible, wash-resistant inhibition is a critical advantage [REFS-1, REFS-2]. It eliminates the need for constant inhibitor replenishment and avoids fluctuations in target occupancy due to medium changes, ensuring persistent suppression of ENT activity over the entire assay duration.

Novel ENT2-Preferring Chemical Series

For medicinal chemists starting an ENT2 inhibitor program, Fpmint represents a validated and structurally novel 1,3,5-triazin-2-amine hit, far removed from the draflazine series [1]. Its established SAR roadmap guides follow-up synthesis, where modifications to the naphthalene and fluorophenyl moieties are known to modulate potency, providing a de-risked launch point for lead optimization [1].

Application

Selection Property

Validation Focus

ENT2-specific adenosine transport studies

Preferential ENT2 inhibition profile (reversed selectivity vs. classical inhibitors)

Functional ENT2 isolation using selectivity evidence; avoid ENT1 confounding

Extended cell-based assays requiring sustained target suppression

Wash-resistant irreversible inhibition mechanism

Target occupancy stability under medium changes and long incubation times

Medicinal chemistry lead optimization for ENT2 inhibitors

1,3,5-triazin-2-amine scaffold with characterized SAR

Rational design of analogues guided by reported potency and selectivity modulation

• [1] Li R, Zhao W, Leung GP, et al. Structure-Activity Relationship Studies of FPMINT Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Front Pharmacol. 2022;13:837555. View Source
• [2] Tang PCT, Yang C, Li RWS, et al. Inhibition of human equilibrative nucleoside transporters by 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine. Eur J Pharmacol. 2016;791:544-551. View Source